![molecular formula C13H21N3O B3372952 2-[2-(4-Methylpiperazin-1-yl)ethoxy]aniline CAS No. 937689-61-7](/img/structure/B3372952.png)
2-[2-(4-Methylpiperazin-1-yl)ethoxy]aniline
Overview
Description
“2-[2-(4-Methylpiperazin-1-yl)ethoxy]aniline” is a chemical compound that has been used as an intermediate in the synthesis of certain pharmaceuticals . It is also known by its IUPAC name, "2-ethoxy-4-(4-methyl-1-piperazinyl)aniline" .
Molecular Structure Analysis
The molecular structure of “2-[2-(4-Methylpiperazin-1-yl)ethoxy]aniline” can be represented by the InChI code:1S/C13H21N3O/c1-3-17-13-10-11(4-5-12(13)14)16-8-6-15(2)7-9-16/h4-5,10H,3,6-9,14H2,1-2H3
. This indicates that the compound has a molecular weight of 235.33 . Physical And Chemical Properties Analysis
The physical and chemical properties of “2-[2-(4-Methylpiperazin-1-yl)ethoxy]aniline” include a melting point of 44-48°C . It is a powder at room temperature .Scientific Research Applications
Synthesis of Antidepressant Molecules
This compound can be used in the synthesis of antidepressant molecules. Depression is a common mood disorder caused by the improper release of monoamine neurotransmitters such as noradrenaline, dopamine, and serotonin in the CNS. The development of novel dual- or multi-target antidepressants is a significant area of study in the discipline .
Treatment of Central Inflammatory Diseases
Research has been conducted into the use of this compound for the treatment of central inflammatory diseases. This is part of a research program aimed at developing new drugs for the treatment of such diseases .
Anaplastic Lymphoma Kinase (ALK) Inhibitor
This compound can be used in the synthesis of ALK inhibitors. ALK is a validated therapeutic target for treating echinoderm microtubule-associated protein-like 4 (EML4)-ALK positive non-small cell lung cancer (NSCLC) .
Non-Linear Optical (NLO) Materials
This compound can be used in the design and development of efficient optical devices due to its applications over a wide area like photonics, electro-optic modulation, frequency mixing, optical switching, optical data storage, energy storage devices, etc .
Chemical Synthesis
This compound can be used in various chemical synthesis processes. It has a molecular weight of 235.33 and a melting point of 44-48 degrees Celsius .
Safety and Hazards
The safety information for “2-[2-(4-Methylpiperazin-1-yl)ethoxy]aniline” includes several hazard statements: H302, H312, H315, H318, H332, H335 . These indicate that the compound may be harmful if swallowed or in contact with skin, may cause skin and eye irritation, and may cause respiratory irritation .
Mechanism of Action
Target of Action
A structurally similar compound has been reported to target the protein s100b . The role of S100B protein is diverse, including regulation of protein phosphorylation, cell growth, and intracellular signal transduction.
Mode of Action
If it indeed targets S100B like its structurally similar compound, it might interact with this protein and modulate its activity .
Biochemical Pathways
If it interacts with S100B, it could potentially influence pathways where S100B is involved, such as the NF-kB pathway, which plays a crucial role in immune and inflammatory responses .
Result of Action
If it indeed interacts with S100B, it might influence the cellular processes where S100B is involved, such as cell growth and intracellular signal transduction .
properties
IUPAC Name |
2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3O/c1-15-6-8-16(9-7-15)10-11-17-13-5-3-2-4-12(13)14/h2-5H,6-11,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSKLCWCAHUOZGG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CCOC2=CC=CC=C2N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(4-Methylpiperazin-1-yl)ethoxy]aniline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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